4-[(4-Fluorophenyl)sulfonyl]piperazinyl piperidyl ketone
CAS No.: 712345-24-9
Cat. No.: VC7493911
Molecular Formula: C16H22FN3O3S
Molecular Weight: 355.43
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 712345-24-9 |
|---|---|
| Molecular Formula | C16H22FN3O3S |
| Molecular Weight | 355.43 |
| IUPAC Name | [4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-piperidin-1-ylmethanone |
| Standard InChI | InChI=1S/C16H22FN3O3S/c17-14-4-6-15(7-5-14)24(22,23)20-12-10-19(11-13-20)16(21)18-8-2-1-3-9-18/h4-7H,1-3,8-13H2 |
| Standard InChI Key | BSHHQNMUMVKPPT-UHFFFAOYSA-N |
| SMILES | C1CCN(CC1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F |
Introduction
4-[(4-Fluorophenyl)sulfonyl]piperazinyl piperidyl ketone is a chemical compound that has garnered attention in scientific research due to its unique structure and potential applications. This compound combines a piperazinyl group with a piperidyl ketone moiety, linked through a sulfonyl group derived from 4-fluorophenyl. The molecular formula of this compound is C16H22FN3O3S, with a molecular weight of approximately 355.43 g/mol .
Synthesis and Preparation
The synthesis of 4-[(4-Fluorophenyl)sulfonyl]piperazinyl piperidyl ketone typically involves the reaction of a piperazinyl piperidyl precursor with a 4-fluorophenylsulfonyl chloride. This process requires careful control of reaction conditions to ensure high yield and purity.
Biological Activity and Applications
While specific biological activities of 4-[(4-Fluorophenyl)sulfonyl]piperazinyl piperidyl ketone are not extensively documented in the available literature, compounds with similar structures have shown potential in various therapeutic areas. For instance, piperazinyl and piperidinyl derivatives are known to act as modulators of enzymes such as FAAH (fatty acid amide hydrolase) . Additionally, piperidine-based compounds have been explored for their affinity towards monoamine transporters .
Research Findings and Future Directions
Research on compounds like 4-[(4-Fluorophenyl)sulfonyl]piperazinyl piperidyl ketone is ongoing, with a focus on optimizing their pharmacokinetic properties and exploring their therapeutic potential. Future studies may investigate their efficacy in preclinical models for various diseases, including neurological disorders and cancer.
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